Cas no 75689-09-7 (4-Bromo-2-(methoxyimino)-3-oxobutanoic acid)
75689-09-7 structure
Product Name:4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
CAS No:75689-09-7
MF:C5H6BrNO4
MW:224.009440898895
CID:2674605
PubChem ID:53651215
Update Time:2025-04-21
4-Bromo-2-(methoxyimino)-3-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methoxyimino-3-oxobutyric acid
- 4-bromo-2-methoxyiminoacetoacetic acid
- 4-BROMO-2-(METHOXYIMINO)-3-OXOBUTANOIC ACID
- DB-205776
- 537693-38-2
- AMTTUPGTZVAKBF-UHFFFAOYSA-N
- 4-bromo-2-methoxyimino-3-oxo-butyric acid
- DTXSID20705686
- 4-bromo-2-methoxyimino-3-oxo butyric acid
- SCHEMBL4811123
- 75689-09-7
- 4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
-
- Inchi: 1S/C5H6BrNO4/c1-11-7-4(5(9)10)3(8)2-6/h2H2,1H3,(H,9,10)
- InChI Key: AMTTUPGTZVAKBF-UHFFFAOYSA-N
- SMILES: BrCC(C(C(=O)O)=NOC)=O
Computed Properties
- Exact Mass: 222.94802Da
- Monoisotopic Mass: 222.94802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 76Ų
4-Bromo-2-(methoxyimino)-3-oxobutanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
75689-09-7 (4-Bromo-2-(methoxyimino)-3-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent